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Compound of Interest

2-(2,5-Dimethoxybenzoyl)phenyl!
Compound Name:
acetate

cat. No.: B1323988

Technical Guide: 2-(2,5-
Dimethoxybenzoyl)phenyl acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of 2-(2,5-Dimethoxybenzoyl)phenyl
acetate, a specific organic chemical compound. The document summarizes its core identifiers,
including its CAS number and molecular structure. Due to the limited availability of published
experimental data for this specific molecule, this guide also presents a theoretical synthesis
pathway based on established organic chemistry principles. This guide is intended to serve as
a foundational resource for researchers and professionals interested in this compound, while
clearly noting the current scarcity of in-depth experimental information in publicly accessible
literature.

Compound Identification

Chemical Name: 2-(2,5-Dimethoxybenzoyl)phenyl acetate

CAS Number: 890098-92-7[1]
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Molecular Structure

The molecular structure of 2-(2,5-Dimethoxybenzoyl)phenyl acetate is characterized by a
phenyl acetate group where the phenyl ring is substituted at the 2-position with a 2,5-
dimethoxybenzoyl group.

Caption: Molecular Structure of 2-(2,5-Dimethoxybenzoyl)phenyl acetate.

Physicochemical Data

Publicly available, experimentally determined physicochemical data for 2-(2,5-

Dimethoxybenzoyl)phenyl acetate is limited. The following table summarizes basic molecular
information.

Property Value Source
CAS Number 890098-92-7 [1]
Molecular Formula C17H1605 Calculated
Molecular Weight 300.31 g/mol Calculated

Theoretical Synthesis

While a specific, experimentally verified synthesis protocol for 2-(2,5-
Dimethoxybenzoyl)phenyl acetate is not readily available in the surveyed literature, a
plausible synthetic route can be proposed based on fundamental organic reactions. A two-step
approach involving a Friedel-Crafts acylation followed by an esterification is a logical pathway.

Disclaimer: The following experimental protocol is theoretical and has not been experimentally
validated. It should be used as a conceptual guideline only.

Proposed Synthetic Pathway
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Step 1: Friedel-Crafts Acylation
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Caption: Theoretical synthesis of 2-(2,5-Dimethoxybenzoyl)phenyl acetate.

Hypothetical Experimental Protocol
Step 1: Friedel-Crafts Acylation of Phenyl Acetate

» To a stirred solution of phenyl acetate in a suitable inert solvent (e.g., dichloromethane or
nitrobenzene) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst
such as anhydrous aluminum chloride (AICI3) in portions at a reduced temperature (e.g., 0-5
°C).

o Slowly add a solution of 2,5-dimethoxybenzoyl chloride in the same solvent to the reaction
mixture.

¢ Allow the reaction to warm to room temperature and stir for a specified period until the
reaction is complete, as monitored by an appropriate technique (e.g., Thin Layer
Chromatography - TLC).

e Quench the reaction by carefully pouring it into a mixture of ice and concentrated
hydrochloric acid.

o Separate the organic layer, and extract the agueous layer with the organic solvent.
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» Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.qg.,
sodium sulfate), and concentrate under reduced pressure to yield the crude intermediate, 2-
(2,5-dimethoxybenzoyl)phenol.

o Purify the intermediate by a suitable method, such as column chromatography.
Step 2: Acetylation of 2-(2,5-Dimethoxybenzoyl)phenol

» Dissolve the purified 2-(2,5-dimethoxybenzoyl)phenol in a suitable solvent such as pyridine
or a mixture of dichloromethane and a non-nucleophilic base (e.g., triethylamine).

e Cool the solution in an ice bath and add acetic anhydride dropwise.

» Allow the reaction mixture to stir at room temperature until the starting material is consumed
(monitored by TLC).

e Quench the reaction with water or a dilute acid solution.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

e Wash the combined organic extracts with saturated sodium bicarbonate solution and brine.
» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

 Purify the final product, 2-(2,5-Dimethoxybenzoyl)phenyl acetate, by recrystallization or
column chromatography.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no specific information in the public domain regarding the
biological activity or associated signaling pathways for 2-(2,5-Dimethoxybenzoyl)phenyl
acetate. Research into structurally related compounds, such as other phenyl acetates and
benzophenone derivatives, has explored a range of biological activities, but direct extrapolation
to the title compound is not appropriate without experimental evidence.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1323988?utm_src=pdf-body
https://www.benchchem.com/product/b1323988?utm_src=pdf-body
https://www.benchchem.com/product/b1323988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(2,5-Dimethoxybenzoyl)phenyl acetate is a defined chemical entity with the CAS number
890098-92-7. While its molecular structure is known, there is a significant lack of publicly
available experimental data concerning its synthesis, physicochemical properties, and
biological function. The theoretical synthetic pathway presented in this guide offers a potential
starting point for its preparation. Further experimental investigation is required to elucidate the
properties and potential applications of this compound. This document serves to highlight the
current knowledge gap and encourage further research into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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